4-(2-Naphthalen-1-ylacetyl)piperazin-2-one

• IUPAC Name: 4-(2-naphthalen-1-ylacetyl)piperazin-2-one
• InChI: InChI=1S/C16H16N2O2/c19-15-11-18(9-8-17-15)16(20)10-13-6-3-5-12-4-1-2-7-14(12)13/h1-7H,8-11H2,(H,17,19)
• InChI Key: LQQQPXMMHRUFRT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

4-(2-Naphthalen-1-ylacetyl)piperazin-2-one, also known as NAP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

4-(2-Naphthalen-1-ylacetyl)piperazin-2-one's mechanism of action is not fully understood, but it is thought to involve the regulation of various signaling pathways in the brain. It has been shown to modulate the activity of proteins involved in neuroinflammation, oxidative stress, and synaptic plasticity.
Biochemical and Physiological Effects
4-(2-Naphthalen-1-ylacetyl)piperazin-2-one has been shown to have a range of biochemical and physiological effects in animal models and human clinical trials. It has been shown to reduce oxidative stress and inflammation in the brain, improve synaptic plasticity and neuronal survival, and enhance cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-Naphthalen-1-ylacetyl)piperazin-2-one in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective option for research. However, one limitation is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its therapeutic potential.

Future Directions

There are several future directions for research on 4-(2-Naphthalen-1-ylacetyl)piperazin-2-one. One area of interest is its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and anxiety. Another area of interest is its potential to enhance cognitive function and memory in healthy individuals. Additionally, further research is needed to fully understand the mechanism of action of 4-(2-Naphthalen-1-ylacetyl)piperazin-2-one and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 4-(2-Naphthalen-1-ylacetyl)piperazin-2-one involves the reaction of 2-naphthalen-1-ylacetic acid with piperazine in the presence of a coupling agent. The resulting compound is then purified through recrystallization to obtain 4-(2-Naphthalen-1-ylacetyl)piperazin-2-one in its pure form.

Scientific Research Applications

4-(2-Naphthalen-1-ylacetyl)piperazin-2-one has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and traumatic brain injury. 4-(2-Naphthalen-1-ylacetyl)piperazin-2-one has also been studied for its potential to improve cognitive function and memory in both animal models and human clinical trials.